Cas no 894043-34-6 (1-benzyl-3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-methylurea)

• Product Name: 1-benzyl-3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-methylurea
• CAS No: 894043-34-6
• MF: C₂₁H₂₅N₃O₄
• MW: 383.440905332565
• CID: 5511963
• Update Time: 2025-05-23

1-benzyl-3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-methylurea Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-1-methylurea
• 1-benzyl-3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-methylurea

• Inchi： 1S/C21H25N3O4/c1-23(13-15-7-5-4-6-8-15)21(26)22-16-11-20(25)24(14-16)17-9-10-18(27-2)19(12-17)28-3/h4-10,12,16H,11,13-14H2,1-3H3,(H,22,26)
• InChI Key： VCNHMUVUYJCORA-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CC=C1)(C)C(NC1CC(=O)N(C2=CC=C(OC)C(OC)=C2)C1)=O

Additional information on 1-benzyl-3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-methylurea

Comprehensive Guide to 1-Benzyl-3-1-(3,4-Dimethoxyphenyl)-5-Oxopyrrolidin-3-Yl-1-Methylurea (CAS No. 894043-34-6)

1-Benzyl-3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-methylurea (CAS No. 894043-34-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique structural features, plays a crucial role in the development of novel therapeutic agents. Its molecular structure includes a benzyl group, a dimethoxyphenyl moiety, and a pyrrolidinone ring, making it a versatile intermediate in medicinal chemistry.

The CAS No. 894043-34-6 is particularly notable for its potential applications in drug discovery, especially in targeting neurological and inflammatory pathways. Researchers are increasingly exploring its derivatives for their bioactive properties, which could lead to breakthroughs in treating conditions like Alzheimer's disease and chronic inflammation. The compound's urea linkage and methoxy groups enhance its binding affinity to specific biological targets, making it a valuable scaffold for drug design.

In recent years, the demand for 1-benzyl-3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-methylurea has surged due to its relevance in high-throughput screening and combinatorial chemistry. Its ability to modulate enzyme activity and receptor interactions has positioned it as a key player in the development of next-generation pharmaceuticals. Additionally, its stability under various conditions makes it suitable for large-scale synthesis and industrial applications.

One of the most frequently asked questions about CAS No. 894043-34-6 is its solubility and compatibility with common solvents. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, which is advantageous for laboratory use. Its logP value suggests a balanced hydrophilicity-lipophilicity profile, further enhancing its utility in drug formulation.

The synthesis of 1-benzyl-3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-methylurea typically involves multi-step organic reactions, including amide coupling and reductive amination. Advanced techniques like microwave-assisted synthesis have been employed to improve yield and reduce reaction times. These innovations align with the growing trend toward green chemistry and sustainable practices in the pharmaceutical industry.

From a market perspective, the compound's patent status and regulatory approvals are critical considerations for researchers and manufacturers. While CAS No. 894043-34-6 is not yet widely commercialized, its potential for orphan drug designation and fast-track approval in niche therapeutic areas is under evaluation. This aligns with the increasing focus on personalized medicine and targeted therapies.

In summary, 1-benzyl-3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-methylurea represents a promising candidate for future drug development. Its unique chemical properties, combined with its potential therapeutic applications, make it a subject of ongoing research. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing modern medicine.